Cas no 1443333-28-5 (METHYL 5-OXO-5-(M-TOLYL)PENTANOATE)

• Product Name: METHYL 5-OXO-5-(M-TOLYL)PENTANOATE
• CAS No: 1443333-28-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD11617541
• CID: 5170346
• Update Time: 2026-03-04

METHYL 5-OXO-5-(M-TOLYL)PENTANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 5-OXO-5-(M-TOLYL)PENTANOATE

• MDL： MFCD11617541
• Inchi： 1S/C13H16O3/c1-10-5-3-6-11(9-10)12(14)7-4-8-13(15)16-2/h3,5-6,9H,4,7-8H2,1-2H3
• InChI Key： FMEXELOXJZFCQW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCC(=O)C1=CC=CC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Additional information on METHYL 5-OXO-5-(M-TOLYL)PENTANOATE

METHYL 5-OXO-5-(M-TOLYL)PENTANOATE (CAS No. 1443333-28-5): An Overview of Its Structure, Properties, and Applications

METHYL 5-OXO-5-(M-TOLYL)PENTANOATE (CAS No. 1443333-28-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its methyl ester group, a ketone functional group, and a m-tolyl substituent, which collectively contribute to its distinct properties and reactivity.

The molecular formula of METHYL 5-OXO-5-(M-TOLYL)PENTANOATE is C14H16O3, and its molecular weight is approximately 232.27 g/mol. The compound can be synthesized through a series of well-defined chemical reactions, including esterification and ketone formation. The presence of the m-tolyl group imparts aromatic character to the molecule, which can influence its solubility, stability, and reactivity in different solvents and reaction conditions.

In terms of physical properties, METHYL 5-OXO-5-(M-TOLYL)PENTANOATE is typically a colorless or pale yellow liquid at room temperature. It has a characteristic odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound's melting point is around -10°C, and its boiling point is approximately 260°C at atmospheric pressure. These properties make it suitable for use in various chemical processes and applications.

One of the key areas where METHYL 5-OXO-5-(M-TOLYL)PENTANOATE has shown promise is in the field of pharmaceutical research. Recent studies have explored its potential as an intermediate in the synthesis of bioactive compounds. For instance, researchers have investigated its use in the development of novel anti-inflammatory agents and analgesics. The ketone functional group in the molecule can participate in Michael addition reactions, which are crucial for the synthesis of complex organic molecules with therapeutic properties.

Moreover, the m-tolyl substituent in METHYL 5-OXO-5-(M-TOLYL)PENTANOATE can enhance the lipophilicity of the molecule, which is beneficial for improving its bioavailability and cellular uptake. This property makes it an attractive candidate for drug delivery systems and prodrug design. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. The ability to fine-tune the lipophilicity of prodrugs using compounds like METHYL 5-OXO-5-(M-TOLYL)PENTANOATE can significantly enhance their therapeutic efficacy.

In addition to pharmaceutical applications, METHYL 5-OXO-5-(M-TOLYL)PENTANOATE has been studied for its potential use in materials science. Its unique chemical structure makes it a valuable building block for the synthesis of polymers with specific properties. For example, researchers have explored its use in the development of polyesters with enhanced mechanical strength and thermal stability. These polymers can find applications in various industries, including automotive, electronics, and packaging.

The reactivity of METHYL 5-OXO-5-(M-TOLYL)PENTANOATE also makes it a useful reagent in organic synthesis. The ketone functional group can undergo a variety of reactions, such as nucleophilic addition, aldol condensation, and enolate formation. These reactions are fundamental to the synthesis of complex organic molecules and can be used to create a wide range of derivatives with different functionalities. The versatility of this compound as a synthetic intermediate has led to its widespread use in academic research laboratories and industrial settings.

Safety considerations are an important aspect when handling any chemical compound. While METHYL 5-OXO-5-(M-TOLYL)PENTANOATE is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, METHYL 5-OXO-5-(M-TOLYL)PENTANOATE (CAS No. 1443333-28-5) is a versatile organic compound with a rich chemical structure that offers numerous opportunities for research and application across various fields. Its unique combination of functional groups makes it an attractive candidate for pharmaceutical development, materials science, and organic synthesis. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.